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Compound of Interest

Compound Name: D-Glucose-13C,d-1

Cat. No.: B15571564 Get Quote

This technical guide provides an in-depth overview of isotopically labeled D-Glucose, focusing

on D-Glucose-1-¹³C,1-d and D-Glucose-¹³C₆,d₇, for researchers, scientists, and professionals in

drug development. This document details the chemical properties, supplier information, and,

most critically, the application of these tracers in metabolic flux analysis and other experimental

contexts.

Introduction to Isotopically Labeled D-Glucose
Stable isotope-labeled glucose molecules are invaluable tools for tracing metabolic pathways in

vitro and in vivo.[1] By replacing naturally abundant ¹²C and ¹H atoms with their heavier, non-

radioactive isotopes, ¹³C and ²H (deuterium, D), researchers can track the journey of glucose-

derived carbons and hydrogens through various metabolic networks. This technique, known as

stable isotope tracing or metabolic flux analysis (MFA), provides quantitative insights into the

rates of metabolic reactions, or fluxes, within biological systems.[2][3] These studies are crucial

for understanding the metabolic reprogramming that occurs in various diseases, including

cancer, diabetes, and neurodegenerative disorders, and for the development of targeted

therapeutics.[1][4]

This guide will focus on two specific isotopologues: D-Glucose-1-¹³C,1-d, which is labeled at a

single carbon and hydrogen position, and the more heavily labeled D-Glucose-¹³C₆,d₇. The

choice of isotopologue is critical as different labeling patterns provide distinct information about

metabolic pathway activity.[5]
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Chemical and Supplier Information
The following tables summarize the key chemical properties and supplier information for D-

Glucose-1-¹³C,1-d and D-Glucose-¹³C₆,d₇.

Table 1: Chemical Properties of D-Glucose Isotopologues

Property D-Glucose-1-¹³C,1-d D-Glucose-¹³C₆,d₇

CAS Number 201136-45-0[4] 201417-01-8[6]

Empirical Formula ¹³CC₅DH₁₁O₆[4] ¹³C₆H₅D₇O₆[6]

Molecular Weight 182.15 g/mol [4] 193.15 g/mol [6]

Appearance Solid powder Solid powder

Storage
Room temperature, away from

light and moisture[7]

2-8°C Refrigerator or room

temperature[7][8]

Table 2: Supplier Information for D-Glucose Isotopologues
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Supplier Product Name CAS Number
Purity/Labeling
Efficiency

Sigma-Aldrich D-Glucose-1-¹³C,1-d 201136-45-0

≥98 atom % D, ≥99

atom % ¹³C, ≥99%

(CP)[4]

Sigma-Aldrich
D-Glucose-

¹³C₆,1,2,3,4,5,6,6-d₇
201417-01-8

99 atom % ¹³C, 97

atom % D[6]

Cambridge Isotope

Laboratories, Inc.

D-Glucose (U-¹³C₆,

99%; 1,2,3,4,5,6,6-D₇,

97-98%)

201417-01-8
98% Chemical

Purity[7]

MedChemExpress D-Glucose-¹³C,d-1 - -

MedChemExpress D-Glucose-¹³C₆,d₇ 201417-01-8 98%[1]

Pharmaffiliates D-Glucose-¹³C₆,d₇ 201417-01-8 -

Santa Cruz

Biotechnology, Inc.

D-[1-¹³C;1-

²H]GLUCOSE
201136-45-0 -

Experimental Protocols and Applications
Isotopically labeled glucose is a cornerstone of metabolic research, enabling the detailed

investigation of central carbon metabolism.[9] The general workflow for a stable isotope tracing

experiment involves culturing cells or introducing the labeled tracer into an in vivo model,

followed by quenching of metabolism, extraction of metabolites, and analysis by mass

spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[9][10]

Metabolic Flux Analysis (MFA)
MFA is a quantitative technique used to determine the rates of metabolic reactions.[2] By

measuring the incorporation of stable isotopes from a tracer like ¹³C-glucose into downstream

metabolites, researchers can infer the fluxes through various pathways.[8]

A generalized experimental workflow for ¹³C-glucose metabolic tracing studies is as follows:
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Cell Culture and Labeling: Cells are cultured in a medium where the standard glucose is

replaced with the isotopically labeled glucose. The duration of labeling is critical and depends

on the pathways of interest; for example, steady-state labeling in glycolysis is typically

achieved in about 10 minutes, while the TCA cycle may take around 2 hours.[8]

Metabolite Extraction: After the labeling period, metabolism is rapidly quenched, often using

a cold solvent like methanol or by freeze-clamping tissue samples.[10] Metabolites are then

extracted from the cells or tissues.

Mass Spectrometry Analysis: The extracted metabolites are analyzed by gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) to determine the mass isotopomer distributions (MIDs) of each metabolite. The MID

represents the relative abundance of each isotopologue of a given metabolite.

Data Analysis and Flux Calculation: The measured MIDs and extracellular flux rates (e.g.,

glucose uptake and lactate secretion) are used in computational models to estimate the

intracellular metabolic fluxes.[11]

Applications in Drug Development and Disease
Research
Stable isotope tracing with labeled glucose is widely used to:

Identify Metabolic Vulnerabilities in Cancer: Cancer cells often exhibit altered glucose

metabolism, such as the Warburg effect, where they show a high rate of glycolysis even in

the presence of oxygen.[1][4] Labeled glucose can be used to assess the engagement of

drugs targeting these metabolic pathways and to understand mechanisms of drug

resistance.[1]

Study Neurological and Metabolic Diseases: The brain is highly dependent on glucose for

energy.[12] Labeled glucose can be used to study brain glucose metabolism in

neurodegenerative diseases. In metabolic diseases like diabetes, these tracers are essential

for quantifying rates of endogenous glucose production.[1]

Elucidate Drug Mechanisms of Action: By observing how a drug alters the metabolic fate of

labeled glucose, researchers can gain insights into its mechanism of action.[4]
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Visualization of Metabolic Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate the flow of

isotopic labels from D-Glucose through key metabolic pathways.
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Caption: Tracing of ¹³C from D-Glucose-1-¹³C through Glycolysis.
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Caption: Fate of ¹³C labels from D-Glucose-1,2-¹³C₂ in the Pentose Phosphate Pathway.
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Isotopically labeled D-Glucose, particularly D-Glucose-1-¹³C,1-d and D-Glucose-¹³C₆,d₇, are

powerful and indispensable tools in modern metabolic research and drug development.[4] The

ability to trace the metabolic fate of glucose provides unparalleled insights into the complex

metabolic networks that underpin cellular function in both health and disease. By carefully

selecting the isotopic tracer and employing robust experimental and analytical methodologies,

researchers can quantitatively assess metabolic fluxes, identify novel drug targets, and

elucidate the mechanisms of action of therapeutic agents. This guide provides a foundational

understanding for the application of these critical research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15571564#d-glucose-13c-d-1-cas-number-and-supplier-information
https://www.benchchem.com/product/b15571564#d-glucose-13c-d-1-cas-number-and-supplier-information
https://www.benchchem.com/product/b15571564#d-glucose-13c-d-1-cas-number-and-supplier-information
https://www.benchchem.com/product/b15571564#d-glucose-13c-d-1-cas-number-and-supplier-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

